Cas no 1343109-33-0 (1-(3-Bromopropyl)-4-(2,2,2- trifluoroethyl)piperazine)

• Product Name: 1-(3-Bromopropyl)-4-(2,2,2- trifluoroethyl)piperazine
• CAS No: 1343109-33-0
• MF: C₉H₁₆BrF₃N₂
• MW: 289.13595199585
• MDL: MFCD17262967
• CID: 3162551
• PubChem ID: 62968303
• Update Time: 2025-06-09

1-(3-Bromopropyl)-4-(2,2,2- trifluoroethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromopropyl)-4-(2,2,2- trifluoroethyl)piperazine
• AB90591
• AKOS012266536
• 1-(3-bromopropyl)-4-(2,2,2-trifluoroethyl)piperazine
• 1343109-33-0

• MDL： MFCD17262967
• Inchi： 1S/C9H16BrF3N2/c10-2-1-3-14-4-6-15(7-5-14)8-9(11,12)13/h1-8H2
• InChI Key： WIUGJBWADBBTHL-UHFFFAOYSA-N
• SMILES： BrCCCN1CCN(CC(F)(F)F)CC1

Computed Properties

• Exact Mass: 288.04490Da
• Monoisotopic Mass: 288.04490Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 6.5Ų

Additional information on 1-(3-Bromopropyl)-4-(2,2,2- trifluoroethyl)piperazine

Introduction to 1-(3-Bromopropyl)-4-(2,2,2-trifluoroethyl)piperazine (CAS No. 1343109-33-0)

1-(3-Bromopropyl)-4-(2,2,2-trifluoroethyl)piperazine, also known by its CAS number 1343109-33-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a bromopropyl group and a trifluoroethyl group attached to a piperazine ring. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The piperazine ring is a common structural motif in many pharmaceuticals due to its ability to modulate the activity of various receptors and enzymes. The introduction of the 3-bromopropyl and 2,2,2-trifluoroethyl groups further enhances the compound's potential for targeted interactions with biological systems. These modifications can influence the compound's lipophilicity, solubility, and metabolic stability, which are crucial factors in drug design.

Recent studies have explored the pharmacological properties of 1-(3-Bromopropyl)-4-(2,2,2-trifluoroethyl)piperazine. One notable area of research is its potential as a ligand for serotonin receptors. Serotonin receptors play a critical role in regulating mood, appetite, and sleep, making them important targets for the development of treatments for psychiatric disorders such as depression and anxiety. Preliminary findings suggest that this compound may exhibit selective binding to specific serotonin receptor subtypes, which could lead to the development of more effective and safer therapeutic agents.

In addition to its potential as a serotonin receptor ligand, 1-(3-Bromopropyl)-4-(2,2,2-trifluoroethyl)piperazine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in vitro. These findings highlight its potential as an anti-inflammatory agent and warrant further investigation in preclinical models.

The synthesis of 1-(3-Bromopropyl)-4-(2,2,2-trifluoroethyl)piperazine has been optimized using modern synthetic techniques. The multi-step process involves the selective functionalization of the piperazine ring with the bromopropyl and trifluoroethyl groups. Key steps include the bromination of propylamine and the introduction of the trifluoromethyl group via nucleophilic substitution reactions. The overall yield and purity of the final product have been improved through careful optimization of reaction conditions and purification methods.

The safety profile of 1-(3-Bromopropyl)-4-(2,2,2-trifluoroethyl)piperazine is an important consideration for its potential use in therapeutic applications. Preclinical toxicity studies have shown that this compound exhibits low toxicity at relevant concentrations. However, further safety assessments are necessary to ensure its suitability for human use. These assessments will include detailed pharmacokinetic studies to evaluate absorption, distribution, metabolism, and excretion (ADME) properties.

In conclusion, 1-(3-Bromopropyl)-4-(2,2,2-trifluoroethyl)piperazine (CAS No. 1343109-33-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to elucidate its full potential and optimize its use in clinical settings.